![molecular formula C16H18N2O3 B4406432 N-[2-(isobutyrylamino)-4-methylphenyl]-2-furamide](/img/structure/B4406432.png)
N-[2-(isobutyrylamino)-4-methylphenyl]-2-furamide
Overview
Description
N-[2-(isobutyrylamino)-4-methylphenyl]-2-furamide, commonly known as A-836,339, is a potent and selective cannabinoid receptor type 2 (CB2) agonist. It was first synthesized in 2006 by Abbott Laboratories and has since been the subject of numerous scientific studies. The purpose of
Mechanism of Action
A-836,339 acts as a selective agonist at the N-[2-(isobutyrylamino)-4-methylphenyl]-2-furamide receptor, which is primarily expressed in immune cells. Activation of the this compound receptor has been shown to have anti-inflammatory and analgesic effects in preclinical models. A-836,339 has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as reduce the activation of immune cells, such as microglia and astrocytes.
Biochemical and Physiological Effects
A-836,339 has been shown to have anti-inflammatory and analgesic effects in preclinical models. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as reduce the activation of immune cells, such as microglia and astrocytes. A-836,339 has also been shown to reduce nociceptive behavior in animal models of inflammatory and neuropathic pain.
Advantages and Limitations for Lab Experiments
One advantage of using A-836,339 in lab experiments is its potent and selective activity at the N-[2-(isobutyrylamino)-4-methylphenyl]-2-furamide receptor. This allows for the investigation of the specific role of the this compound receptor in various physiological processes, such as inflammation and pain. One limitation of using A-836,339 is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of A-836,339. One area of research is the investigation of its potential therapeutic effects in the treatment of inflammatory and neuropathic pain. Another area of research is the investigation of its effects on immune function and inflammation in various disease states, such as multiple sclerosis and Alzheimer's disease. Additionally, the development of more potent and selective N-[2-(isobutyrylamino)-4-methylphenyl]-2-furamide agonists, based on the structure of A-836,339, is an area of ongoing research.
Scientific Research Applications
A-836,339 has been the subject of numerous scientific studies due to its potent and selective activity at the N-[2-(isobutyrylamino)-4-methylphenyl]-2-furamide receptor. The this compound receptor is primarily expressed in immune cells and has been implicated in a variety of physiological processes, including inflammation, pain, and immune function. A-836,339 has been shown to have anti-inflammatory and analgesic effects in preclinical models, making it a promising candidate for the treatment of inflammatory and neuropathic pain.
properties
IUPAC Name |
N-[4-methyl-2-(2-methylpropanoylamino)phenyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c1-10(2)15(19)18-13-9-11(3)6-7-12(13)17-16(20)14-5-4-8-21-14/h4-10H,1-3H3,(H,17,20)(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKCLSVCLVNMWPD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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